Cas no 1361552-26-2 (2-(3,5-Dichlorophenyl)-5-fluoropyridine)

• Product Name: 2-(3,5-Dichlorophenyl)-5-fluoropyridine
• CAS No: 1361552-26-2
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4799753
• Update Time: 2025-06-20

2-(3,5-Dichlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-5-fluoropyridine

• Inchi： 1S/C11H6Cl2FN/c12-8-3-7(4-9(13)5-8)11-2-1-10(14)6-15-11/h1-6H
• InChI Key： PPQZOKIURVCFMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(3,5-Dichlorophenyl)-5-fluoropyridine

Introduction to 2-(3,5-Dichlorophenyl)-5-fluoropyridine (CAS No. 1361552-26-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(3,5-Dichlorophenyl)-5-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361552-26-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and promising pharmacological properties. This compound belongs to the pyridine class of molecules, which are widely recognized for their role as key scaffolds in the development of pharmaceutical agents. The presence of both chloro and fluoro substituents on the aromatic ring introduces unique electronic and steric characteristics, making it a valuable building block for designing novel bioactive molecules.

The structural motif of 2-(3,5-Dichlorophenyl)-5-fluoropyridine combines the electron-withdrawing effects of chlorine atoms with the electron-donating influence of the fluorine atom, creating a delicate balance that modulates the reactivity and binding affinity of the molecule. This balance is particularly advantageous in medicinal chemistry, where precise control over molecular interactions is essential for achieving high selectivity and efficacy. The compound’s dual substitution pattern has been exploited in various synthetic strategies to generate derivatives with enhanced biological activity.

In recent years, 2-(3,5-Dichlorophenyl)-5-fluoropyridine has been extensively studied for its potential applications in drug discovery. Its pyridine core is a common feature in many pharmacophores, including kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The chloro and fluoro groups not only influence the compound’s physicochemical properties but also serve as handles for further functionalization, enabling the creation of structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of 2-(3,5-Dichlorophenyl)-5-fluoropyridine is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic pathways. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases, which are implicated in cancer progression. The fluorine atom, in particular, has been shown to enhance metabolic stability and binding affinity, making it a preferred substituent in drug design.

The use of computational methods has further enhanced the understanding of 2-(3,5-Dichlorophenyl)-5-fluoropyridine’s interactions with biological targets. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes and receptors, suggesting its potential as a lead compound for further optimization. These studies have also highlighted the importance of optimizing steric and electronic properties to improve drug-like characteristics such as solubility, permeability, and bioavailability.

Advances in synthetic methodologies have enabled the efficient preparation of 2-(3,5-Dichlorophenyl)-5-fluoropyridine and its derivatives on scales suitable for both academic research and industrial applications. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis process, allowing for rapid exploration of structural diversity. This accessibility has fueled interest in exploring new therapeutic applications for this compound.

Recent studies have also explored the role of 2-(3,5-Dichlorophenyl)-5-fluoropyridine in addressing emerging challenges in medicine. For example, researchers have investigated its potential as an intermediate in the development of antiviral agents targeting RNA viruses. The compound’s ability to modulate viral protease activity has been particularly noteworthy, suggesting its utility in combating infectious diseases caused by these pathogens.

The growing body of evidence supporting the pharmacological relevance of 2-(3,5-Dichlorophenyl)-5-fluoropyridine underscores its significance as a molecular scaffold in drug discovery. As research continues to uncover new therapeutic opportunities, this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals. Its unique structural features and synthetic tractability make it an attractive candidate for further exploration by medicinal chemists and biologists alike.

In conclusion,2-(3,5-Dichlorophenyl)-5-fluoropyridine (CAS No. 1361552-26-2) represents a promising chemical entity with diverse applications across multiple therapeutic areas. Its structural versatility, combined with its well-documented biological activity, positions it as a valuable tool for innovation in chemical biology and medicinal chemistry. As research progresses，this compound is expected to contribute significantly to advancements in drug development，offering new hope for treating complex diseases.